Cas no 1250362-26-5 (methyl 2-amino-3-2-(propan-2-yl)-1H-imidazol-1-ylpropanoate)

• Product Name: methyl 2-amino-3-2-(propan-2-yl)-1H-imidazol-1-ylpropanoate
• CAS No: 1250362-26-5
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 5948020
• PubChem ID: 61917774
• Update Time: 2025-10-27

methyl 2-amino-3-2-(propan-2-yl)-1H-imidazol-1-ylpropanoate Chemical and Physical Properties

Names and Identifiers

• Histidine, 5-(1-methylethyl)-, methyl ester
• Methyl 2-amino-3-(2-isopropyl-1h-imidazol-1-yl)propanoate
• methyl 2-amino-3-2-(propan-2-yl)-1H-imidazol-1-ylpropanoate
• CS-0346942
• AKOS011191691
• methyl 2-amino-3-[2-(propan-2-yl)-1H-imidazol-1-yl]propanoate
• 1250362-26-5
• EN300-1123074

• Inchi： 1S/C10H17N3O2/c1-6(2)9-8(12-5-13-9)4-7(11)10(14)15-3/h5-7H,4,11H2,1-3H3,(H,12,13)/t7-/m0/s1
• InChI Key： RUZUBKZAKIMLLK-ZETCQYMHSA-N
• SMILES： C(OC)(=O)[C@H](CC1N=CNC=1C(C)C)N

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 349.5±32.0 °C(Predicted)
• pka: 7.33±0.33(Predicted)

Additional information on methyl 2-amino-3-2-(propan-2-yl)-1H-imidazol-1-ylpropanoate

Methyl 2-Amino-3-(2-(Propan-2-Yl)-1H-Imidazol-1-Yl)Propanoate: Recent Advances and Applications

Methyl 2-amino-3-(2-(propan-2-yl)-1H-imidazol-1-yl)propanoate, identified by the CAS number 1250362-26-5, is a compound of significant interest in the fields of organic chemistry, pharmacology, and material science. This compound has garnered attention due to its unique structural properties and potential applications in drug development and advanced materials. Recent studies have shed light on its synthesis, biological activity, and potential uses in various industries.

The molecular structure of methyl 2-amino-3-(2-(propan-2-yl)-1H-imidazol-1-yl)propanoate features an imidazole ring, a heterocyclic aromatic compound known for its stability and versatility. The presence of the propanoate group and the methyl substituent adds to its functional diversity, making it a promising candidate for various chemical modifications. Researchers have explored its ability to act as a precursor in the synthesis of more complex molecules, particularly in the development of bioactive compounds.

Recent advancements in synthetic chemistry have enabled more efficient methods for the preparation of CAS No. 1250362-26-5. Traditional synthesis routes often involved multi-step processes with low yields, but modern techniques leveraging catalytic systems and green chemistry principles have significantly improved the production efficiency. These improvements not only reduce environmental impact but also make large-scale production more feasible.

In the realm of pharmacology, methyl 2-amino... has shown potential as a building block for drug candidates targeting various therapeutic areas. Its ability to form stable complexes with metal ions has led to investigations into its role in metalloenzyme mimics and drug delivery systems. Additionally, studies have highlighted its antioxidant properties, which could be beneficial in combating oxidative stress-related diseases.

The application of CAS No. 125036... extends beyond pharmacology into materials science. Its structural rigidity and ability to form hydrogen bonds make it a suitable candidate for designing self-assembled monolayers and stimuli-responsive materials. Recent research has explored its use in creating advanced polymers with tunable mechanical properties, opening new avenues for applications in nanotechnology and electronics.

In terms of agricultural applications, this compound has demonstrated potential as a plant growth regulator. Studies indicate that it can influence plant metabolism by modulating key enzymes involved in stress response pathways. This property could be harnessed to develop eco-friendly solutions for enhancing crop resilience against environmental challenges such as drought and salinity.

Despite its promising prospects, further research is required to fully unlock the potential of methyl 2-amino.... Ongoing studies are focusing on optimizing its bioavailability, improving its stability under physiological conditions, and exploring its interactions with biological systems at molecular levels.

In conclusion, methyl 2-amino... stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a valuable asset in both academic research and industrial development.